Cas no 474934-63-9 (2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)
2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z46080032
- 474934-63-9
- 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
- EN300-26597324
-
- Inchi: 1S/C21H17N3O3/c1-26-16-9-8-14(20(12-16)27-2)11-15(13-22)21(25)24-19-7-3-6-18-17(19)5-4-10-23-18/h3-12H,1-2H3,(H,24,25)/b15-11+
- InChI Key: ISVRLTWGZSCWEA-RVDMUPIBSA-N
- SMILES: O(C)C1C=C(C=CC=1/C=C(\C#N)/C(NC1=CC=CC2C1=CC=CN=2)=O)OC
Computed Properties
- Exact Mass: 359.12699141g/mol
- Monoisotopic Mass: 359.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 84.2Ų
2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597324-0.05g |
2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide |
474934-63-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
Introduction to 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide (CAS No. 474934-63-9)
2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 474934-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of multiple structural motifs, including a cyano group, a prop-2-enamide moiety, and a quinoline scaffold, which collectively contribute to its unique chemical and biological properties. The presence of 2,4-dimethoxyphenyl as a substituent further enhances its complexity and potential utility in drug discovery.
The compound's structure is characterized by a conjugated system involving the enamide and cyano functionalities, which can influence its electronic properties and reactivity. The quinoline ring, a well-known pharmacophore in medicinal chemistry, is often associated with bioactivities such as antimicrobial, antiviral, and anticancer effects. The integration of this heterocyclic system with the 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide core suggests potential applications in modulating biological pathways that are relevant to these therapeutic areas.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies have indicated that the quinoline moiety may interact with enzymes or receptors involved in cancer progression, while the amide and cyano groups could modulate protein-protein interactions or signal transduction cascades. These insights have spurred interest in synthesizing derivatives of CAS No. 474934-63-9 to optimize its pharmacokinetic and pharmacodynamic profiles.
In the context of modern drug development, the synthesis of 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide has been approached using multi-step organic transformations. Key synthetic strategies include cross-coupling reactions to establish the quinoline ring connectivity, followed by functional group interconversions to introduce the cyano and amide moieties. The 2,4-dimethoxyphenyl substituent has been shown to enhance solubility and metabolic stability, making it an attractive feature for pharmaceutical candidates.
Emerging research has begun to explore the potential of this compound as an inhibitor of kinases or other enzymes implicated in inflammatory diseases. The quinoline scaffold is particularly relevant here, as it has been leveraged in the development of drugs that target aberrant signaling pathways in conditions such as rheumatoid arthritis and chronic inflammation. Preliminary in vitro assays have suggested that derivatives of CAS No. 474934-63-9 may exhibit inhibitory activity against specific isoforms of tyrosine kinases, which are known mediators of inflammation.
The role of 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide in addressing unmet medical needs is further underscored by its structural similarity to known bioactive molecules. By leveraging structure-based drug design principles, researchers can rationalize modifications to improve binding affinity and reduce off-target effects. The cyano group's ability to participate in hydrogen bonding or form coordination complexes with metal ions also opens up possibilities for designing metalloproteinase inhibitors or other enzyme-targeting agents.
As interest in natural product-inspired scaffolds continues to grow, the quinoline motif remains a cornerstone for medicinal chemists seeking novel therapeutic entities. The incorporation of functional groups such as the cyano and amide units into a quinolin-5-yl framework enhances the molecule's potential as a drug candidate by introducing sites for further derivatization while maintaining bioisosteric relationships with known active compounds.
The 2-cyano group not only contributes to the compound's electronic properties but also serves as a handle for further chemical manipulation through reduction or hydrolysis reactions. This flexibility allows for the exploration of different pharmacological profiles by modifying the electron density around key functional sites within the molecule. Such adaptability is crucial for optimizing lead compounds into viable drug candidates that meet stringent safety and efficacy standards.
In conclusion, CAS No. 474934-63-9, corresponding to 2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide, represents a promising entity in pharmaceutical research due to its multifaceted structural features and potential biological activities. Ongoing studies are expected to yield valuable insights into its mechanism of action and therapeutic relevance, paving the way for its development into novel treatments for various diseases.
474934-63-9 (2-cyano-3-(2,4-dimethoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)